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Compound of Interest

Compound Name: Thiobis-tert-nonane

Cat. No.: B15176762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known and estimated

physical properties of Thiobis-tert-nonane. It is important to note that experimentally

determined data for this specific compound is limited. Therefore, some information presented

herein is based on computed data for structurally similar compounds and general principles of

physical chemistry.

Introduction
Thiobis-tert-nonane (CAS No. 94247-11-7) is an organic sulfur compound belonging to the

thioether family.[1][2] Thioethers are characterized by a sulfur atom connected to two alkyl or

aryl groups. The "thiobis" prefix indicates a sulfur atom bridging two identical groups, in this

case, "tert-nonane." The presence of bulky tertiary nonyl groups is expected to significantly

influence its physical and chemical characteristics, such as steric hindrance and solubility in

nonpolar solvents. Compounds of this nature are of interest in various fields, including

materials science and as intermediates in chemical synthesis.

Physicochemical Properties
Detailed experimental data on the physical properties of Thiobis-tert-nonane are not readily

available in the scientific literature. However, we can infer its likely characteristics based on its

chemical structure and by examining data for analogous compounds.
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2.1. Known and Calculated Properties of Thiobis-tert-nonane

The fundamental properties of Thiobis-tert-nonane are summarized in the table below. The

molecular weight is calculated from its molecular formula.

Property Value Source

CAS Number 94247-11-7 [1][2]

Molecular Formula C18H38S [1][2]

Molecular Weight 286.56 g/mol Calculated

2.2. Estimated Physical Properties based on Thiobis(tert-octane)

Due to the absence of experimental data for Thiobis-tert-nonane, the computed physical

properties of a closely related and structurally similar compound, Thiobis(tert-octane) (CAS No.

94247-13-9), are presented below as an estimation. Thiobis(tert-octane) has a slightly shorter

alkyl chain (C16H34S).[3] It is expected that Thiobis-tert-nonane would exhibit slightly higher

values for properties such as molecular weight, boiling point, and density due to increased van

der Waals forces.

Property
Estimated Value (based on
Thiobis(tert-octane))

Source (Computed)

Molecular Weight 258.5 g/mol [3]

XLogP3-AA (Lipophilicity) 6.8 [3]

Topological Polar Surface Area 25.3 Å² [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Rotatable Bond Count 10 [3]

Exact Mass 258.23812226 Da [3]

Complexity 162 [3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15176762?utm_src=pdf-body
https://www.benchchem.com/product/b15176762?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1883352.htm?N=Global
http://sinfoochem.com/product/Thiobis-tert-nonane-cas-94247-11-7
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1883352.htm?N=Global
http://sinfoochem.com/product/Thiobis-tert-nonane-cas-94247-11-7
https://www.benchchem.com/product/b15176762?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobis_tert-octane
https://www.benchchem.com/product/b15176762?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobis_tert-octane
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobis_tert-octane
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobis_tert-octane
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobis_tert-octane
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobis_tert-octane
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobis_tert-octane
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobis_tert-octane
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobis_tert-octane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: These are computationally derived properties for a similar, but not identical, compound

and should be used as estimations only.

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for Thiobis-tert-nonane are not published, the following

are standard methodologies for determining the key physical properties of similar long-chain

thioethers.

3.1. Determination of Melting Point

The melting point of a solid compound is the temperature at which it changes state from solid

to liquid.

Methodology: A small, powdered sample of the purified compound is packed into a capillary

tube and placed in a melting point apparatus. The apparatus is heated slowly, and the

temperature range over which the sample melts is observed and recorded. For a pure

crystalline solid, the melting range is typically narrow (0.5-2 °C).

3.2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: The boiling point can be determined by distillation. The compound is heated in

a distillation apparatus, and the temperature at which the liquid boils and its vapor

condenses is recorded. For high-boiling-point liquids, vacuum distillation is often employed to

prevent decomposition at elevated temperatures.

3.3. Determination of Density

Density is the mass of a substance per unit volume.

Methodology: The density of a liquid can be determined using a pycnometer. The

pycnometer is first weighed empty, then filled with the sample liquid and weighed again. The

volume of the pycnometer is known, allowing for the calculation of the density
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(mass/volume). The temperature at which the measurement is made must be recorded as

density is temperature-dependent.

3.4. Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: A known amount of the compound is added to a known volume of a specific

solvent at a controlled temperature. The mixture is agitated until equilibrium is reached. The

concentration of the dissolved compound is then determined analytically, for example, by

spectroscopy or chromatography. This process is repeated with various polar and nonpolar

solvents to determine the solubility profile. Given its long alkyl chains, Thiobis-tert-nonane
is expected to be soluble in nonpolar organic solvents and insoluble in water.

Visualizations
4.1. Logical Structure of Thiobis-alkanes

The following diagram illustrates the general chemical structure of a Thiobis-alkane, the class

of compounds to which Thiobis-tert-nonane belongs.

Thiobis-alkane Structure
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Caption: General structure of a Thiobis-alkane compound.
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4.2. Experimental Workflow for Physical Property Characterization

This diagram outlines a typical experimental workflow for the characterization of the physical

properties of a novel or uncharacterized compound like Thiobis-tert-nonane.
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Caption: Experimental workflow for physical property analysis.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the biological activity or any

associated signaling pathways for Thiobis-tert-nonane. Research into the toxicological and

pharmacological properties of this compound would be necessary to ascertain its effects on
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biological systems. Given the structural similarity to some antioxidant compounds, this could be

an area for future investigation.

Conclusion
Thiobis-tert-nonane is a thioether with a well-defined chemical identity but limited

experimentally determined physical property data. This guide has provided a summary of its

known characteristics and reasonable estimations based on a closely related compound. The

outlined experimental protocols offer a roadmap for the future characterization of this and

similar molecules. Further research is required to elucidate its biological activity and potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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